4-(6-Chloropyridin-3-yl)benzoic acid

• Molecular Formula: C12H8ClNO2
• Molecular Weight: 233.65 g/mol
• IUPAC Name: 4-(6-chloropyridin-3-yl)benzoic acid
• InChI: InChI=1S/C12H8ClNO2/c13-11-6-5-10(7-14-11)8-1-3-9(4-2-8)12(15)16/h1-7H,(H,15,16)
• InChI Key: ZDYVAVPDLFMYOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(C=C2)Cl)C(=O)O

Description

4-(6-Chloropyridin-3-yl)benzoic acid is a useful research compound. Its molecular formula is C12H8ClNO2 and its molecular weight is 233.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Example 252F (1.56 g, 6.4 mmol) in THF (30 mL) at room temperature was treated with a solution of LiOH.H2O (0.537 g, 12.8 mmol) in water (5 mL), heated to reflux for 4 hours, cooled to room temperature and concentrated. The mixture was neutralized with 1N HCl and extracted ethyl acetate (3×50 nL). The combined extracts were washed with brine, dried (Na2SO4), filtered, and concentrated to provide the desired product. MS (APCI) m/e 234 (M+H)+.